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Compound of Interest

Compound Name: Levinoid C
Cat. No.: B12364098
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical, chemical, and
biological properties of Levinoid C, a recently discovered a-amorphene-type sesquiterpenoid.
The compound was identified through genome mining of Streptomyces levis and has
demonstrated potential as a neuroprotective agent. All data presented herein is derived from
the primary scientific literature.

Physical and Chemical Properties of Levinoid C

Levinoid C is described as a colorless oil. While a comprehensive set of experimentally
determined physical properties is not yet available in the public domain, the following chemical
data has been reported:
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Property Value Source

Molecular Formula C15H2403 --INVALID-LINK--
Molecular Weight 252.35 g/mol --INVALID-LINK--
Appearance Colorless oil --INVALID-LINK--
Biological Activity Neuroprotective --INVALID-LINK--
ECso 21 yM --INVALID-LINK--

Experimental Protocols

The following protocols are summarized from the methodologies reported in the primary
literature for the isolation, characterization, and biological evaluation of Levinoid C.

Isolation and Purification

o Fermentation: The Streptomyces levis MCCC1A01616 strain harboring the Levinoid
biosynthetic gene cluster was cultured in a fermentation medium.

o Extraction: The culture broth was extracted with ethyl acetate.

o Chromatography: The crude extract was subjected to repeated column chromatography on
silica gel, Sephadex LH-20, and preparative reverse-phase high-performance liquid
chromatography (HPLC) to yield pure Levinoid C.

Structural Elucidation

The structure and absolute configuration of Levinoid C were determined using a combination
of spectroscopic techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HSQC,
HMBC, NOESY) NMR spectra were acquired to determine the planar structure and relative
stereochemistry.

o High-Resolution Electrospray lonization Mass Spectrometry (HRESIMS): This was used to
determine the molecular formula of the compound.
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» Electronic Circular Dichroism (ECD) Spectroscopy: ECD calculations were performed and
compared with experimental data to establish the absolute configuration of the
stereocenters.

o DP4+ Analysis: NMR chemical shift calculations were performed using the DP4+ probability
method to further confirm the stereochemical assignment.

Neuroprotective Activity Assay

The neuroprotective effect of Levinoid C was evaluated using a glutamate-induced
excitotoxicity model in PC12 cells.

o Cell Culture: PC12 cells were cultured under standard conditions.

o Compound Treatment: Cells were pre-treated with varying concentrations of Levinoid C for
a specified period.

o Glutamate Insult: Glutamate was added to the cell culture medium to induce excitotoxicity.

 Viability Assessment: Cell viability was measured using a standard assay (e.g., MTT assay)
to determine the protective effect of Levinoid C.

o Data Analysis: The half-maximal effective concentration (ECso) was calculated to quantify the
neuroprotective potency of the compound.

Visualizations
Experimental Workflow for Levinoid C Discovery and
Characterization

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12364098/docs?utm_src=pdf-body#in-depth-technical-guide-to-levinoid-c-a-novel-neuroprotective-sesquiterpenoid
https://www.benchchem.com/product/b12364098/docs?utm_src=pdf-body#in-depth-technical-guide-to-levinoid-c-a-novel-neuroprotective-sesquiterpenoid
https://www.benchchem.com/product/b12364098/docs?utm_src=pdf-body#in-depth-technical-guide-to-levinoid-c-a-novel-neuroprotective-sesquiterpenoid
https://www.benchchem.com/product/b12364098/docs?utm_src=pdf-body#in-depth-technical-guide-to-levinoid-c-a-novel-neuroprotective-sesquiterpenoid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364098?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Genome Mining & Heterologous Expression

Genome Mining of Streptomyces levis

Identification of Levinoid Biosynthetic Gene Cluster

Heterologous Expression in Host Strain

Isolation & |Purification

Fermentation
Extraction

Chromatography (Silica, Sephadex, HPLC)

/ Structural Eyzéation \ Biological Evaluation

NMR Spectroscopy (1D & 2D) HRESIMS ECD Spectroscopy & DP4+ Analysis amate-Induced oto Assay (P

Click to download full resolution via product page

Caption: Workflow for the discovery and characterization of Levinoid C.
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Caption: Simplified signaling pathway of glutamate-induced excitotoxicity.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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